Cas no 1019570-75-2 (4-ethyl-N-propylaniline)

• Product Name: 4-ethyl-N-propylaniline
• CAS No: 1019570-75-2
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD11146072
• CID: 4567872
• PubChem ID: 18432394
• Update Time: 2025-06-09

4-ethyl-N-propylaniline Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-propylaniline
• Z1385079517

• MDL： MFCD11146072
• Inchi： 1S/C11H17N/c1-3-9-12-11-7-5-10(4-2)6-8-11/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： SMWOIILMBPVCEB-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)CC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-ethyl-N-propylaniline

Chemical Profile of 4-ethyl-N-propylaniline (CAS No. 1019570-75-2)

4-ethyl-N-propylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1019570-75-2, is an organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This compound belongs to the aniline derivative class, characterized by the presence of an amino group (-NH₂) attached to a benzene ring, with ethyl and propyl substituents at the 4-position and N-position, respectively. Such structural motifs often contribute to its potential applications in synthesizing bioactive molecules and advanced materials.

The synthesis of 4-ethyl-N-propylaniline typically involves multi-step organic reactions, starting from readily available precursors such as ethylbenzene or propylamine. The introduction of the ethyl group at the 4-position of the benzene ring and the propyl group at the nitrogen atom introduces steric and electronic effects that modulate the compound's reactivity and interactions with biological targets. This fine-tuning of structure is crucial in pharmaceutical development, where subtle changes can significantly alter efficacy, selectivity, and pharmacokinetic profiles.

In recent years, 4-ethyl-N-propylaniline has been explored as a key intermediate in the synthesis of various pharmacologically relevant compounds. Its aniline core serves as a versatile scaffold for further functionalization, enabling the creation of molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their roles in modulating enzyme activity and receptor binding. The ethyl and propyl substituents contribute to hydrophobic interactions, which can enhance membrane permeability and influence drug delivery systems.

One of the most promising areas of research involving 4-ethyl-N-propylaniline is its application in developing novel antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has spurred interest in identifying new chemical entities with distinct mechanisms of action. Aniline derivatives, including 4-ethyl-N-propylaniline, have shown promise in disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways. Preliminary studies suggest that modifications to the substituents on the aniline ring can fine-tune antimicrobial efficacy while minimizing toxicity to host cells.

The compound's potential extends beyond pharmaceuticals into materials science. For example, 4-ethyl-N-propylaniline can serve as a precursor in synthesizing liquid crystals or organic semiconductors due to its aromatic structure and ability to form stable π-stacking interactions. These properties make it valuable in developing display technologies, such as OLEDs (organic light-emitting diodes), where precise control over molecular alignment is critical for performance.

Recent advancements in computational chemistry have also enhanced our understanding of 4-ethyl-N-propylaniline's behavior. Molecular modeling studies predict that this compound can exhibit significant dipole moments due to the electronegativity differences between nitrogen, carbon, and hydrogen atoms. Such polarity characteristics are advantageous in designing drugs that require specific solubility profiles for optimal absorption and distribution within biological systems.

In conclusion, 4-ethyl-N-propylaniline (CAS No. 1019570-75-2) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable building block for pharmaceutical intermediates, antimicrobial agents, and advanced materials. As research continues to uncover new synthetic pathways and functional applications, this compound is poised to play an increasingly significant role in innovation within both academia and industry.